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Compound of Interest |

2,4-Diamino-6-dimethylamino-
Compound Name:
1,3,5-triazine

CAS No.: 1985-46-2

Cat. No.: B124554

Get Quote

Executive Summary & Operational Context

N,N-Dimethylmelamine (2,4-Diamino-6-dimethylamino-1,3,5-triazine) is a critical analytical
marker primarily encountered as Metformin Impurity C and a structural analogue in melamine
resin synthesis.[1] While often handled in milligram quantities for analytical standardization, its
structural relationship to melamine and confirmed status as a Category 1 Skin Sensitizer
(H317) necessitate a rigorous safety protocol.[1]

Critical Safety Alert: Unlike simple salts, this compound possesses a triazine core capable of
hydrogen-bond networking.[1] While acute toxicity is lower than specific nitrosamines, the risk
of cumulative sensitization and cross-contamination in GMP environments requires strict
containment.[1] This guide moves beyond basic SDS data to provide a self-validating handling
framework for analytical and process scientists.

Physicochemical Characterization & Solubility Logic

Understanding the physical state is the precursor to safe handling.[1] N,N-Dimethylmelamine is
a base; its solubility profile dictates both the vehicle for experimentation and the protocol for
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decontamination.[1]

Table 1: Core Physicochemical Properties

Property Value | Characteristic Operational Implication

Verification key for inventory

CAS Number 1985-46-2 _
tracking.[1]
High Nitrogen content;
Molecular Formula CsH1oNs potential for NOx generation in
fire.[1]
] Used for molarity calculations
Molecular Weight 154.17 g/mol )
in standard prep.[1]
High visibility; dust generation
Appearance White crystalline powder is the primary exposure vector.
[1]
Solubility Key: Poor solubility in
pKa (Estimated) ~5.0 - 6.0 (Triazine ring) neutral water; soluble in acidic
media (0.1 N HCI) or DMSO.[1]
Moderately lipophilic;
LogP ~0.4 penetrates skin (dermal risk).

[1]

Scientist-to-Scientist Insight:

o Solubility Trap: Do not attempt to dissolve this standard in pure water or neutral buffer for
stock solutions; it may precipitate or dissolve incompletely, compromising analytical linearity.
[1] Protocol: Predissolve in DMSO or 0.1% Formic Acid/Methanol before diluting into
aqueous mobile phases.

Toxicological Profile & Risk Assessment

The safety strategy relies on the Precautionary Principle. While data on N,N-dimethylmelamine
is less extensive than Melamine, the structural homology allows us to extrapolate risks.[1]
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Validated Hazards (GHS)[1]

o Skin Sensitization (Cat 1): The dimethylamino group increases lipophilicity compared to
melamine, potentially enhancing dermal absorption.[1] Once absorbed, the reactive triazine
ring can haptenize proteins, leading to allergic contact dermatitis.[1]

« Irritation: Causes skin (H315) and serious eye irritation (H319).[1][2][3]

Mechanistic Toxicity (The Triazine Risk)

Melamine toxicity is driven by the formation of insoluble crystals in renal tubules (Melamine-
Cyanurate complex).[1]

o Hypothesis: N,N-Dimethylmelamine has fewer free amino groups available for hydrogen
bonding than melamine.[1] This theoretically reduces the lattice energy required to form
kidney stones.[1]

o Reality: However, as a metabolite or impurity, it still burdens the renal clearance system.[1]

o Control Banding: Treat as OEB 3 (Occupational Exposure Band) (10-100 pg/ms3).[1]
Handling requires a fume hood or powder containment enclosure.[1]

Operational Protocols: A Self-Validating System
Workflow Visualization

The following diagram outlines the "Safe Path" for handling N,N-Dimethylmelamine, integrating
safety checkpoints with quality assurance steps.
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Figure 1: Operational workflow for N,N-Dimethylmelamine handling. Note the "Wet Transfer
step to minimize dust re-aerosolization.
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Handling & Weighing Protocol

Objective: Prevent inhalation sensitization and ensure mass accuracy.
e PPE Configuration:
o Hands: Double Nitrile gloves (0.11 mm min thickness).[1] The outer glove is sacrificial.[1]

o Respiratory: N95/P2 minimum if outside a hood; preferably handle inside a certified Fume
Hood or Powder Safety Enclosure.[1]

o Eyes: Chemical splash goggles.[1]
 Static Control:

o Triazines are prone to static charge.[1] Use an ionizing fan or anti-static gun on the spatula
and weighing boat before dispensing.[1]

o Why? Static repulsion causes "flying powder," leading to unseen surface contamination
and sensitization risk.[1]

e The "Wet Transfer" Technique:
o Do not tap dry powder from the boat into the volumetric flask.[1]

o Instead, rinse the weighing boat into the flask using the solvent (e.g., Methanol) to ensure
100% transfer and immediate suppression of dust.[1]

Decontamination & Cleaning

Because N,N-Dimethylmelamine is basic and lipophilic, water alone is ineffective.[1]

o Primary Wash: Wipe surfaces with 10% Acetic Acid or 0.1M HCI.[1] The acid protonates the
triazine ring, rendering it highly water-soluble.[1]

e Secondary Wash: 70% Isopropanol/Ethanol to remove organic residues.[1]

 Validation: Verify cleaning with a UV light (some triazines fluoresce) or surface swab testing if
in a GMP area.[1]
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Analytical Monitoring (HPLC)

For researchers validating Metformin impurities, the separation of N,N-dimethylmelamine from
Metformin and Melamine is critical.[1]

e Column: C18 or Phenyl-Hexyl (for better selectivity of the aromatic ring).[1]
» Mobile Phase: Phosphate buffer (pH 3.0) / Acetonitrile gradient.

o Note: Low pH is essential to keep the amine groups protonated and prevent peak tailing.

[1]
e Detection: UV @ 230-240 nm (Triazine absorption max).[1]

Emergency Response

 Inhalation: Move to fresh air immediately. If wheezing occurs (sensitization sign), seek
medical attention.

o Skin Contact: Wash with soap and water for 15 minutes.[1][4] Do not use alcohol for initial
skin washing, as it may enhance absorption of the remaining solid.[1]

o Spill: Dampen the powder with a wet paper towel (water/surfactant) to prevent dust.[1] Scoop
into a sealed bag.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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